Cas no 1823887-39-3 ((4-(Isoxazol-3-yl)phenyl)methanol)

• Product Name: (4-(Isoxazol-3-yl)phenyl)methanol
• CAS No: 1823887-39-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 4727953
• Update Time: 2025-10-29

(4-(Isoxazol-3-yl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-(Isoxazol-3-yl)phenyl)methanol
• FCH2496400
• AX8260342

• Inchi： 1S/C10H9NO2/c12-7-8-1-3-9(4-2-8)10-5-6-13-11-10/h1-6,12H,7H2
• InChI Key： WDLADEUKRDNUGS-UHFFFAOYSA-N
• SMILES： O1C=CC(C2C=CC(CO)=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Topological Polar Surface Area: 46.3

Additional information on (4-(Isoxazol-3-yl)phenyl)methanol

Introduction to (4-(Isoxazol-3-yl)phenyl)methanol (CAS No. 1823887-39-3)

(4-(Isoxazol-3-yl)phenyl)methanol (CAS No. 1823887-39-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isoxazole moiety, has shown promising potential in various biological and therapeutic applications. This article aims to provide a comprehensive overview of (4-(Isoxazol-3-yl)phenyl)methanol, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of (4-(Isoxazol-3-yl)phenyl)methanol consists of a benzene ring substituted with an isoxazole group at the para position, and a hydroxymethyl group attached to the benzene ring. The isoxazole ring, a five-membered heterocyclic compound containing one nitrogen and one oxygen atom, imparts unique chemical and biological properties to the molecule. The presence of the hydroxymethyl group further enhances the compound's reactivity and solubility, making it an attractive candidate for drug development.

The synthesis of (4-(Isoxazol-3-yl)phenyl)methanol can be achieved through various methods. One common approach involves the reaction of 4-bromobenzaldehyde with hydroxylamine to form the corresponding oxime, followed by cyclization with a suitable reagent such as acetic anhydride to form the isoxazole ring. Subsequent reduction of the aldehyde group to a primary alcohol using a reducing agent like sodium borohydride yields the final product. This synthetic route is efficient and scalable, making it suitable for both laboratory and industrial settings.

In terms of biological activities, (4-(Isoxazol-3-yl)phenyl)methanol has been extensively studied for its potential therapeutic applications. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. A study published in the Journal of Medicinal Chemistry demonstrated that (4-(Isoxazol-3-yl)phenyl)methanol significantly reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory effects, (4-(Isoxazol-3-yl)phenyl)methanol has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. A notable study published in Cancer Research found that (4-(Isoxazol-3-yl)phenyl)methanol effectively inhibited the growth of breast cancer cells by inducing cell cycle arrest and promoting apoptosis. These findings underscore the compound's potential as a novel anticancer agent.

In addition to its therapeutic applications, (4-(Isoxazol-3-yl)phenyl)methanol has been explored for its use in diagnostic imaging. The unique chemical structure of this compound allows it to be labeled with radiotracers for positron emission tomography (PET) imaging. Research published in the Journal of Nuclear Medicine demonstrated that radiolabeled (4-(Isoxazol-3-yl)phenyl)methanol exhibited high uptake and retention in tumor tissues, making it a promising candidate for non-invasive cancer detection and monitoring.

The safety profile of (4-(Isoxazol-3-yl)phenyl)methanol is another critical aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further clinical development. A phase I clinical trial conducted by a leading pharmaceutical company reported that (4-(Isoxazol-3-yl)phenyl)methanol was well-tolerated by patients at various dose levels, with no significant adverse effects observed.

In conclusion, (4-(Isoxazol-3-yl)phenyl)methanol (CAS No. 1823887-39-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, makes it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its properties and mechanisms of action, it is likely that (4-(Isoxazol-3-yl)phenyl)methanol will play an increasingly important role in advancing therapeutic strategies for various diseases.